Cas no 7607-99-0 (sodium O-pentyl dithiocarbonate)

sodium O-pentyl dithiocarbonate structure
7607-99-0 structure
Product name:sodium O-pentyl dithiocarbonate
CAS No:7607-99-0
MF:C6H11NaOS2
MW:186.270710229874
CID:982372
PubChem ID:23679263

sodium O-pentyl dithiocarbonate Chemical and Physical Properties

Names and Identifiers

    • sodium O-pentyl dithiocarbonate
    • sodium,pentoxymethanedithioate
    • Carbonodithioic acid, O-pentyl ester, sodium salt
    • Carbonodithioic acid, O-pentyl ester, sodium salt (1:1)
    • sodium amyl xanthate
    • DTXSID1064748
    • AKOS006229464
    • 7607-99-0
    • EINECS 231-519-2
    • NS00082525
    • sodium;pentoxymethanedithioate
    • SCHEMBL2723880
    • RFKHZOHSRQNNPW-UHFFFAOYSA-M
    • Inchi: InChI=1S/C6H12OS2.Na/c1-2-3-4-5-7-6(8)9;/h2-5H2,1H3,(H,8,9);/q;+1/p-1
    • InChI Key: RFKHZOHSRQNNPW-UHFFFAOYSA-M
    • SMILES: CCCCCOC(=S)[S-].[Na+]

Computed Properties

  • Exact Mass: 186.01503
  • Monoisotopic Mass: 186.01490160g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 5
  • Complexity: 87.8
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 42.3Ų

Experimental Properties

  • PSA: 9.23

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